Cas no 1697874-78-4 (1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione
• CAS No: 1697874-78-4
• MF: C₈H₄Cl₂F₂O₂S
• MW: 273.083966255188
• CID: 6472795
• PubChem ID: 105557356
• Update Time: 2025-05-24

1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione
• EN300-1126054
• 1697874-78-4

• Inchi： 1S/C8H4Cl2F2O2S/c9-6-1-3(7(10)15-6)4(13)2-5(14)8(11)12/h1,8H,2H2
• InChI Key： YVDHSLKOHQPTPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CC(C(F)F)=O)=O

Computed Properties

• Exact Mass: 271.9277123g/mol
• Monoisotopic Mass: 271.9277123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione

Comprehensive Overview of 1-(2,5-Dichlorothiophen-3-yl)-4,4-Difluorobutane-1,3-Dione (CAS No. 1697874-78-4)

The compound 1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione (CAS No. 1697874-78-4) is a specialized organic molecule with a unique structural framework, combining a thiophene ring substituted with chlorine atoms and a difluorobutane-1,3-dione moiety. This configuration imparts distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its molecular formula and structural features have been extensively studied to explore its potential in drug discovery and functional material design.

Recent advancements in heterocyclic chemistry have highlighted the significance of thiophene derivatives, particularly those with halogen substitutions, due to their enhanced reactivity and biological activity. The presence of chlorine and fluorine atoms in this compound contributes to its electrophilic character, enabling it to participate in various cross-coupling reactions, a topic frequently searched by chemists in organic synthesis forums. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors or fluorescent probes, aligning with the growing demand for bioactive compounds in medicinal chemistry.

From a material science perspective, the difluorobutane-1,3-dione segment offers intriguing possibilities for designing high-performance polymers or electronic materials. The fluorine atoms enhance thermal stability and solubility, properties highly sought after in OLEDs and photovoltaic applications. This aligns with trending searches on sustainable materials and green chemistry, as industries seek alternatives to traditional petrochemical-derived components.

The compound’s synthetic route often involves multistep organic reactions, including Friedel-Crafts acylation and halogenation, which are frequently discussed in academic literature and patent filings. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its molecular structure. These methodologies are commonly queried by students and professionals in analytical chemistry communities.

In the context of drug discovery, the thiophene core of this compound is notable for its resemblance to bioactive scaffolds found in FDA-approved drugs. Its lipophilicity and hydrogen-bonding capacity make it a candidate for modulating protein-ligand interactions, a hot topic in computational chemistry and virtual screening platforms. Recent publications have explored its potential in targeting kinase enzymes or G-protein-coupled receptors, addressing frequent user queries about structure-activity relationships.

Environmental and regulatory considerations are also pivotal when discussing this compound. While it is not classified as a hazardous substance, its biodegradability and ecotoxicological profile remain areas of active research, reflecting broader societal interest in green solvents and eco-friendly synthesis. These themes resonate with searches related to sustainable industrial practices and REACH compliance.

In summary, 1-(2,5-dichlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione (CAS No. 1697874-78-4) exemplifies the intersection of innovative chemistry and practical applications. Its versatility in pharmaceutical intermediates, advanced materials, and catalysis ensures its relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues in precision medicine and smart material engineering, answering the evolving demands of science and technology.